Cas no 111447-35-9 (O6-(2-Hydroxyethyl)-2'-deoxyguanosine)

• Product Name: O6-(2-Hydroxyethyl)-2'-deoxyguanosine
• CAS No: 111447-35-9
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 153554
• Update Time: 2025-10-29

O6-(2-Hydroxyethyl)-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• O6-(2-Hydroxyethyl)-2'-deoxyguanosine
• O6-(2-Hydroxyethyl)-2´-deoxyguanosine
• 9-(2-Deoxy-β-D-erythro-pentofuranosyl)-6-(2-hydroxyethoxy)-9H-pur in-2-amine
• Guanosine,2'-deoxy-6-O-(2-hydroxyethyl)-
• O(6)-(2-hydroxyethyl)-2'-deoxyguanosine
• O6-(2-Hydroxyethyl)-2?-deoxyguanosine
• O6-(2-HYDROXYETHYL)-2'-DEOXYGUANOSINE,OFF-WHITE SOLID
• 2'-Deoxy-O(6)-(2-hydroxyethyl)guanosine
• 9-(2-deoxy-beta-D-erythro-pentofuranosyl)-6-(2-hydroxyethoxy)-9H-purin-2-amine
• Ethanol, 2-((2-amino-9-(2-deoxy-beta-D-erythro-pentofuranosyl)-9H-purin-6-yl)oxy)-
• O6-Hedg

• Inchi： 1S/C12H17N5O5/c13-12-15-10-9(11(16-12)21-2-1-18)14-5-17(10)8-3-6(20)7(4-19)22-8/h5-8,18-20H,1-4H2,(H2,13,15,16)/t6-,7+,8+/m0/s1
• InChI Key： ITCDOLZXZOEIBY-XLPZGREQSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC(N)=NC1=2)OCCO)O

Computed Properties

• Exact Mass: 311.12300

Experimental Properties

• Melting Point: 144-146°C
• PSA: 149.50000
• LogP: -1.64960

Additional information on O6-(2-Hydroxyethyl)-2'-deoxyguanosine

O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine (CAS No. 111447-35-9): A Comprehensive Overview

O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine (CAS No. 111447-35-9) is a significant compound in the field of chemical and biological research, particularly in the study of DNA damage and repair mechanisms. This compound is a modified nucleoside that has gained considerable attention due to its potential applications in understanding and treating various diseases, including cancer and neurodegenerative disorders.

The structure of O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine is characterized by the presence of a 2-hydroxyethyl group attached to the O⁶ position of the guanine base. This modification significantly alters the chemical and biological properties of the nucleoside, making it a valuable tool for researchers studying DNA adducts and their biological consequences.

In recent years, significant progress has been made in understanding the role of O⁶-alkylguanine DNA adducts in carcinogenesis. These adducts are formed when alkylating agents, such as nitrogen mustards and nitrosamines, react with the O⁶ position of guanine in DNA. The formation of these adducts can lead to mutations and genomic instability, which are key factors in the development of cancer. O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine, as a model compound, has been extensively used to study the mechanisms of DNA repair and the cellular responses to such damage.

The enzyme O⁶-alkylguanine-DNA alkyltransferase (AGT) plays a crucial role in repairing O⁶-alkylguanine adducts. AGT transfers the alkyl group from the damaged guanine to a cysteine residue within its own structure, thereby restoring the integrity of the DNA. However, this process can be inhibited by certain compounds, including O⁶-benzylguanine, which has been shown to enhance the efficacy of alkylating chemotherapy agents by preventing AGT-mediated repair.

O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine has also been used as a tool to investigate the effects of DNA damage on cellular processes such as transcription and replication. Studies have shown that O⁶-alkylguanine adducts can interfere with these processes, leading to cell cycle arrest and apoptosis. Understanding these mechanisms is crucial for developing new therapeutic strategies for cancer treatment.

Beyond cancer research, O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine has also been studied in the context of neurodegenerative diseases. For example, oxidative stress is a common feature in conditions such as Alzheimer's disease and Parkinson's disease, where it can lead to the formation of various DNA adducts, including O⁶-alkylguanine adducts. The ability to detect and quantify these adducts using compounds like O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine can provide valuable insights into the pathogenesis of these diseases.

In addition to its use in fundamental research, O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine has potential applications in diagnostic and therapeutic settings. For instance, it can be used as a biomarker for monitoring DNA damage in patients undergoing chemotherapy or radiation therapy. Furthermore, understanding the mechanisms by which cells repair O⁶-alkylguanine adducts can help in designing more effective drugs that target specific repair pathways.

The synthesis and characterization of O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine have been well-documented in the literature. Various methods have been developed to synthesize this compound, including chemical synthesis and enzymatic approaches. These methods have enabled researchers to produce high-purity samples for use in both basic research and applied studies.

In conclusion, O⁶-(2-Hydroxyethyl)-2'-deoxyguanosine (CAS No. 111447-35-9) is a versatile compound with significant implications for understanding DNA damage and repair mechanisms. Its applications span multiple fields, from cancer research to neurodegenerative diseases, making it an essential tool for researchers working at the intersection of chemistry and biology. As research continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in scientific inquiry.